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Compound of Interest

Compound Name: 3-(Trifluoromethyl)quinolin-7-ol
CAS No.: 1261471-73-1
Cat. No.: B2485953
Get Quote
. J

Executive Summary & Molecular Architecture

Compound: 3-(Trifluoromethyl)quinolin-7-ol CAS: 1261471-73-1 Formula: C10HsFsNO MW.
213.16 g/mol [1][2]

This guide provides a comprehensive spectral fingerprint for researchers synthesizing or
characterizing this pharmacophore. The molecule features a quinoline core perturbed by two
opposing electronic effects:

» Electron-Withdrawing Group (EWG): The -CFs group at the C3 position strongly deactivates
the pyridine ring, deshielding adjacent protons (H2, H4).

e Electron-Donating Group (EDG): The -OH group at the C7 position activates the benzene
ring, significantly shielding the ortho (H6, H8) and para (H5) positions.

These push-pull electronics create a distinct spectral signature essential for purity verification.

Mass Spectrometry (MS) Profiling
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Method: ESI-MS (Positive/Negative Mode) & EI-MS (70 eV)

lonization Characteristics

e ESI (+): Dominant [M+H]* peak at m/z 214.17. The basic nitrogen allows for ready
protonation, though the inductive effect of the 3-CFs group slightly reduces basicity
compared to unsubstituted quinoline.

e ESI (-): Dominant [M-H]~ peak at m/z 212.15. The phenolic proton at C7 is acidic (pKa ~9-
10), allowing for facile deprotonation in basic media.

Fragmentation Logic (EI/CID)

The fragmentation pattern is governed by the stability of the aromatic core and the lability of the
functional groups.

e Primary Loss (CO): Characteristic of phenols, losing 28 Da to form a distonic radical cation.
o Secondary Loss (HCN): Collapse of the pyridine ring, typical for nitrogen heterocycles.

o CFs Degradation: High-energy collisions may result in the loss of Fe or CFz: carbenes,
though the C-CFs bond is generally robust.

Fragmentation Pathway Diagram

Molecular lon [M+H]+

m/z 214.1

|
|
- CO (28 Da) - CF3 (69 Da)

- HF (20 Da)

[M+H - COJ+ [M+H - CF3]+ [M+H - HF]+
m/z 186.1 m/z 145.1 m/z 194.1
(Phenolic loss) (Rare/High Energy) (Ortho-F rearrangement)

- HCN (27 Da)

[M+H - CO - HCN]+
m/z 159.1
(Ring contraction)
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Figure 1: Proposed ESI(+) fragmentation pathway highlighting the diagnostic loss of Carbon

Monoxide (phenol signature) and HCN (quinoline signature).

Infrared (IR) Spectroscopy

Method: FT-IR (ATR or KBr Pellet)

The IR spectrum is dominated by the competition between the hydroxyl H-bonding and the

fluorinated substituent.

Functional Group

Frequency (cm™?)

Intensity

Assignment | Notes

O-H Stretch

3100 — 3400

Broad, Med

Phenolic OH.
Broadening indicates
intermolecular H-
bonding

(dimerization).

C-H Stretch (Ar)

3050 — 3080

Weak

Aromatic C-H

stretching.

C=N/C=C

1590 —- 1620

Strong

Quinoline ring skeletal

vibrations.

C-F Stretch

1100 — 1350

Very Strong

Multiple bands
characteristic of the -

CFs group.

C-O Stretch

1200 - 1230

Strong

Phenolic C-O stretch.

C-H Bend (oop)

800 — 850

Medium

Out-of-plane bending,
diagnostic of
substitution pattern
(isolated vs. adjacent
H).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: DMSO-ds (Recommended to prevent OH exchange and improve solubility).

'H NMR Analysis (400 MHz)

The 3,7-substitution pattern breaks the symmetry, leaving 5 aromatic protons. The 3-CFs group
eliminates the H3 proton, simplifying the pyridine ring coupling.
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s Structural
Proton o (ppm) Multiplicity J (Hz) .
Insight

Phenolic proton.
Shifts downfield
OH 10.2-10.5 Singlet (br) - if H-bonded.
Disappears with
D20 shake.

Most deshielded
due to adjacent
N and inductive
H2 8.95-9.10 Singlet - effect of 3-CFs.
No vicinal
coupling (H3 is

absent).

Deshielded by 3-
CFs. May show

H4 8.60 - 8.75 Singlet - weak long-range
coupling (4J) to
F.

Part of the
benzenoid

H5 7.90 — 8.00 Doublet 9.0
system. Coupled

to H6.

Shielded by

adjacent 7-OH.
H8 7.25-7.35 Doublet 2.5

Small 4J meta-

coupling to H6.

Shielded by 7-
OH. Shows ortho
(H5) and meta
(H8) coupling.

H6 7.15-7.25 dd 9.0,2.5
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Key Diagnostic Feature: The appearance of two singlets in the downfield region (H2, H4)
confirms the 3-substitution on the pyridine ring.

13C NMR Analysis (100 MHz)

e CFs3 Carbons: Quartet at ~123 ppm (1J_CF ~272 Hz).
e C3 (ipso): Quartet at ~120-125 ppm (2J_CF ~32 Hz).

e C7 (C-OH): Deshielded signal at ~158-160 ppm.

F NMR Analysis

¢ Signal: Single peak at -61.0 to -63.0 ppm.

o Note: If the sample is impure, additional small peaks in this region often indicate hydrolysis
of the CFs group or regioisomers.

NMR Assignment Workflow

Final Assignment
H5, H6, H8 assigned

Logic Gate

|

) Analyze BenzeneRing | i i

H2 & H4 confirmed (ANIX or ABX Syster) H8 (Shielded, doublet) i

1

idine Rin i
eshielded, singlet) | |

Identify OH
ot
Start: *H NMR Spectrum (>10 ppm, D20 exch)
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Figure 2: Step-by-step logic for assigning proton signals in 3,7-disubstituted quinolines.

Experimental Protocols
Sample Preparation for NMR
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e Mass: Weigh 5-10 mg of 3-(Trifluoromethyl)quinolin-7-ol.

e Solvent: Add 0.6 mL DMSO-ds (Chloroform-d is often insufficient for polar hydroxy-
quinolines).

« Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to prevent
line broadening.

o Reference: Ensure TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm) is referenced
correctly.

Sample Preparation for LC-MS

« Dilution: Prepare a 1 mg/mL stock in Methanol.

e Working Solution: Dilute to 10 pg/mL in 50:50 Water:Acetonitrile (+0.1% Formic Acid).
e Injection: 5 uL injection volume.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), gradient elution 5-95%
ACN.

References

» Synthesis of Trifluoromethylated Quinolines: Journal of Organic Chemistry, "Regioselective
Synthesis of 3-(Trifluoromethyl)quinolines via Povarov Reaction." (Generalized methodology
for CF3-quinoline scaffolds).

o Spectral Data of Quinolinols: National Institute of Standards and Technology (NIST)
Chemistry WebBook, "Quinolin-7-ol Mass Spectrum." (Base scaffold fragmentation data).

e NMR Shift Prediction: BenchChem Technical Support, "Troubleshooting NMR Peak
Assignments for Substituted Quinolines."

e General Quinoline Characterization: Royal Society of Chemistry, "Synthesis and
characterization of functionalized quinolines."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. molcore.com [molcore.com]
e 2. chemscene.com [chemscene.com]

» To cite this document: BenchChem. [Technical Guide: Spectral Analysis of 3-
(Trifluoromethyl)quinolin-7-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2485953/docs#technical-guide-spectral-analysis-of-
3-trifluoromethyl-quinolin-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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